Cas no 3284-37-5 (3-(1-Methylpiperidin-2-yl)-1H-indole)

• Product Name: 3-(1-Methylpiperidin-2-yl)-1H-indole
• CAS No: 3284-37-5
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 4822931
• PubChem ID: 53401084
• Update Time: 2025-04-23

3-(1-Methylpiperidin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylpiperidin-2-yl)-1H-indole
• 3-(1-methyl-2-piperidinyl)-1H-indole
• A811600
• 3-(1-Methylpiperidin-2-yl)-1H-indole

• Inchi： 1S/C14H18N2/c1-16-9-5-4-8-14(16)12-10-15-13-7-3-2-6-11(12)13/h2-3,6-7,10,14-15H,4-5,8-9H2,1H3
• InChI Key： PMHSDJMJLWDONS-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-(1-Methylpiperidin-2-yl)-1H-indole

Exploring the Unique Properties and Applications of 3-(1-Methylpiperidin-2-yl)-1H-indole (CAS No. 3284-37-5)

In the realm of specialized organic compounds, 3-(1-Methylpiperidin-2-yl)-1H-indole (CAS No. 3284-37-5) stands out as a molecule of significant scientific interest. This indole derivative combines structural features from both piperidine and indole moieties, creating a unique scaffold that has captured the attention of researchers across multiple disciplines. The compound's molecular formula C₁₄H₁₈N₂ and molecular weight of 214.31 g/mol make it an intriguing subject for study in medicinal chemistry and materials science.

The structural characteristics of 3-(1-Methylpiperidin-2-yl)-1H-indole offer fascinating insights into molecular interactions. The indole core provides aromaticity and hydrogen bonding capabilities, while the methylpiperidine substituent introduces steric considerations and basic nitrogen functionality. This combination results in a compound with interesting physicochemical properties, including specific solubility characteristics and potential for chiral recognition. Researchers particularly value this heterocyclic compound for its ability to serve as a building block in more complex molecular architectures.

Current scientific literature reveals growing interest in 3-(1-Methylpiperidin-2-yl)-1H-indole for its potential applications in pharmaceutical research. While not itself a drug candidate, this piperidine-indole hybrid serves as a valuable intermediate in the synthesis of more complex molecules. Its structural features make it particularly relevant in the development of compounds targeting neurological pathways, though all research applications must comply with strict ethical guidelines and regulatory frameworks.

The synthesis of 3-(1-Methylpiperidin-2-yl)-1H-indole typically involves multi-step organic transformations that highlight the creativity of modern synthetic chemistry. Standard routes often begin with indole derivatives and incorporate the piperidine moiety through carefully controlled reactions. Recent advances in green chemistry have led to improved synthetic protocols that reduce environmental impact while maintaining high yields and purity of this specialized compound.

From an analytical perspective, 3-(1-Methylpiperidin-2-yl)-1H-indole presents interesting challenges and opportunities. Modern techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to characterize this compound. The presence of both aromatic and aliphatic protons in its structure creates distinctive spectral signatures that aid in identification and purity assessment. These analytical methods are crucial for researchers working with this nitrogen-containing heterocycle in various applications.

The commercial availability of 3-(1-Methylpiperidin-2-yl)-1H-indole (CAS No. 3284-37-5) has increased in recent years to meet growing research demand. Suppliers typically offer this compound in various purity grades, with analytical standards available for research purposes. Proper storage conditions—usually in cool, dry environments protected from light—help maintain the stability of this organic intermediate over extended periods.

Safety considerations for handling 3-(1-Methylpiperidin-2-yl)-1H-indole follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this material. Material Safety Data Sheets (MSDS) provide detailed handling instructions specific to this chemical substance, emphasizing proper ventilation and avoidance of dust formation.

Emerging research trends suggest expanding applications for 3-(1-Methylpiperidin-2-yl)-1H-indole in materials science. The compound's unique electronic properties and potential for supramolecular interactions make it interesting for advanced material development. Some studies explore its incorporation into specialized polymers or as a component in organic electronic devices, though these applications remain in early research stages.

The global market for specialized indole derivatives like 3-(1-Methylpiperidin-2-yl)-1H-indole reflects broader trends in chemical research. Increased investment in pharmaceutical and materials science research drives demand for such building blocks. Suppliers continue to develop more efficient production methods to make this research chemical more accessible to the scientific community while maintaining high quality standards.

Future research directions for 3-(1-Methylpiperidin-2-yl)-1H-indole may explore its potential in catalysis or as a ligand in coordination chemistry. The compound's structural features suggest possible applications in asymmetric synthesis or as a component of metal-organic frameworks. Such developments would further enhance the value of this already interesting organic compound in scientific research.

For researchers seeking detailed technical information about 3-(1-Methylpiperidin-2-yl)-1H-indole (CAS No. 3284-37-5), numerous scientific databases provide comprehensive data. These resources include crystallographic information when available, detailed spectroscopic data, and references to synthetic procedures. Such information is invaluable for scientists working with this heterocyclic building block in their research projects.

The environmental fate of 3-(1-Methylpiperidin-2-yl)-1H-indole has become an increasingly important consideration in modern chemical research. While specific ecotoxicological data may be limited for this particular compound, researchers apply general principles of green chemistry when working with such nitrogen-containing compounds. Proper waste disposal methods and consideration of biodegradability factors are essential components of responsible research practices.

Academic interest in 3-(1-Methylpiperidin-2-yl)-1H-indole continues to grow, as evidenced by increasing citations in scientific literature. Research groups worldwide investigate various aspects of this compound's chemistry, from fundamental structural studies to potential applications. This sustained attention underscores the importance of this specialized chemical in advancing scientific knowledge across multiple disciplines.

Quality control standards for 3-(1-Methylpiperidin-2-yl)-1H-indole have evolved alongside analytical technology. Modern suppliers typically provide certificates of analysis that include detailed purity assessments using multiple complementary techniques. These quality assurance measures ensure researchers can rely on consistent material properties when using this research compound in their investigations.

The intellectual property landscape surrounding 3-(1-Methylpiperidin-2-yl)-1H-indole reflects its potential value in various applications. While the compound itself is generally available, specific synthetic methods or applications may be protected by patents in certain jurisdictions. Researchers should conduct proper due diligence when considering commercial applications of this chemical entity or its derivatives.

Collaborative research efforts continue to uncover new aspects of 3-(1-Methylpiperidin-2-yl)-1H-indole's chemistry and potential applications. Academic-industrial partnerships often focus on optimizing synthetic routes or exploring novel uses for this versatile organic intermediate. Such collaborations accelerate the translation of basic research findings into practical applications that benefit broader scientific and technological advancement.